Cas no 206128-03-2 (L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester)

• Product Name: L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester
• CAS No: 206128-03-2
• MF: C₁₇H₂₉NO₈
• MW: 375.414066076279
• MDL: MFCD08272950
• CID: 1395095
• PubChem ID: 21017885
• Update Time: 2025-10-28

L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester
• (S)-dimethyl 2-(bis(tert-butoxycarbonyl)amino)pentanedioate
• Dimethyl (S)-2-[Bis(Boc)amino]pentanedioate
• MFCD08272950
• SY268260
• Dimethyl(S)-2-[Bis(Boc)amino]pentanedioate
• SCHEMBL26130406
• 206128-03-2

• MDL： MFCD08272950
• Inchi： 1S/C17H29NO8/c1-16(2,3)25-14(21)18(15(22)26-17(4,5)6)11(13(20)24-8)9-10-12(19)23-7/h11H,9-10H2,1-8H3
• InChI Key： HBLHIKXVNJAQQJ-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)C(C(=O)OC)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 375.18937
• Monoisotopic Mass: 375.18931688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.44

Additional information on L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester

Recent Advances in the Application of L-Glutamic Acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester (CAS: 206128-03-2) in Chemical Biology and Pharmaceutical Research

L-Glutamic acid, N,N-bis[(1,1-dimethylethoxy)carbonyl]-, dimethyl ester (CAS: 206128-03-2) is a protected derivative of L-glutamic acid that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This compound serves as a crucial intermediate in the synthesis of complex peptides and peptidomimetics, offering enhanced stability and reactivity under various chemical conditions. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of glutamine antagonists, which are being investigated for their potential to disrupt cancer cell metabolism. The researchers demonstrated that the protected glutamic acid derivative could be efficiently incorporated into peptide chains, enabling the creation of analogs that selectively target glutamine-dependent pathways in tumor cells. This approach has shown promise in preclinical models of glioblastoma and pancreatic cancer, with minimal off-target effects.

In the realm of neurology, a recent publication in ACS Chemical Neuroscience reported the use of CAS: 206128-03-2 in the development of neuroprotective peptides. The study focused on designing glutamate receptor modulators that could mitigate excitotoxicity, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The dimethyl ester and tert-butoxycarbonyl (Boc) protecting groups in this compound were found to facilitate the controlled release of active glutamic acid moieties, enhancing the pharmacokinetic properties of the resulting therapeutics.

Another significant advancement was reported in a 2024 Nature Communications paper, which detailed the application of this protected glutamic acid derivative in the synthesis of antimicrobial peptides (AMPs). The researchers utilized its unique chemical properties to create amphipathic peptides with improved membrane permeability and stability against bacterial proteases. These AMPs exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, suggesting potential for addressing the growing antibiotic resistance crisis.

From a methodological perspective, recent innovations in solid-phase peptide synthesis (SPPS) have further enhanced the utility of CAS: 206128-03-2. A 2023 study in Organic Process Research & Development demonstrated that this compound could be efficiently incorporated into automated SPPS protocols, enabling the rapid production of complex peptide libraries for high-throughput screening. This advancement has accelerated drug discovery efforts, particularly in the identification of peptide-based therapeutics.

The pharmaceutical industry has also taken note of this compound's potential. Several patent applications filed in 2023-2024 describe its use in the development of prodrugs and targeted delivery systems. One notable application involves its conjugation with tumor-homing peptides, creating compounds that can selectively release chemotherapeutic agents in cancerous tissues while minimizing systemic toxicity.

Looking forward, researchers anticipate that CAS: 206128-03-2 will play an increasingly important role in the development of next-generation bioconjugates and protein engineering. Its unique combination of protecting groups offers unparalleled flexibility in chemical modifications, making it an invaluable tool for creating tailored biomolecules with precise pharmacological properties. As synthetic methodologies continue to advance, this compound is poised to contribute significantly to the development of innovative therapies across multiple disease areas.